Cas no 1996190-69-2 (Furan, 2-(chloromethyl)tetrahydro-2-(1-methylbutyl)-)

• Product Name: Furan, 2-(chloromethyl)tetrahydro-2-(1-methylbutyl)-
• CAS No: 1996190-69-2
• MF: C₁₀H₁₉ClO
• MW: 190.710262537003
• CID: 5285798
• Update Time: 2025-05-20

Furan, 2-(chloromethyl)tetrahydro-2-(1-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(chloromethyl)tetrahydro-2-(1-methylbutyl)-

• Inchi： 1S/C10H19ClO/c1-3-5-9(2)10(8-11)6-4-7-12-10/h9H,3-8H2,1-2H3
• InChI Key： OUHJSUBOWDJZNY-UHFFFAOYSA-N
• SMILES： O1CCCC1(CCl)C(C)CCC

Additional information on Furan, 2-(chloromethyl)tetrahydro-2-(1-methylbutyl)-

Furan, 2-(chloromethyl)tetrahydro-2-(1-methylbutyl) (CAS No. 1996190-69-2): A Comprehensive Overview in Modern Chemical Research

Furan, 2-(chloromethyl)tetrahydro-2-(1-methylbutyl), identified by its unique chemical identifier CAS No. 1996190-69-2, represents a compound of significant interest in the realm of synthetic organic chemistry and pharmaceutical research. This tetrahydrofuran derivative, characterized by a chloromethyl substituent and a bulky 1-methylbutyl group, has garnered attention due to its versatile reactivity and potential applications in the development of novel bioactive molecules.

The structural motif of Furan, 2-(chloromethyl)tetrahydro-2-(1-methylbutyl) incorporates a furan ring, a five-membered heterocyclic structure containing two oxygen atoms. This oxygenation pattern enhances the compound's polarity and solubility in polar organic solvents, making it an attractive candidate for further functionalization. The presence of a chloromethyl group at the 2-position of the tetrahydrofuran backbone introduces a reactive site for nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups.

The 1-methylbutyl side chain attached to the same position adds steric bulk to the molecule, influencing both its conformational preferences and its interactions with biological targets. This steric hindrance can be exploited to modulate binding affinities and selectivity in drug design applications. The combination of these structural features makes Furan, 2-(chloromethyl)tetrahydro-2-(1-methylbutyl) a promising scaffold for exploring new chemical space in medicinal chemistry.

In recent years, there has been growing interest in leveraging heterocyclic compounds like Furan, 2-(chloromethyl)tetrahydro-2-(1-methylbutyl) for the development of therapeutic agents. The furan ring is a well-documented pharmacophore found in numerous bioactive natural products and synthetic drugs. Its ability to engage with biological macromolecules through hydrogen bonding and hydrophobic interactions makes it an invaluable component in drug design.

Recent studies have highlighted the utility of Furan derivatives in addressing various therapeutic challenges. For instance, modifications of the furan core have been explored in the design of antiviral and anticancer agents. The reactive nature of the chloromethyl group allows for further derivatization into more complex structures, such as amides or esters, which can enhance binding properties to biological targets. Additionally, the steric influence of the 1-methylbutyl group can fine-tune molecular recognition processes, improving drug efficacy and reducing off-target effects.

The synthesis of Furan, 2-(chloromethyl)tetrahydro-2-(1-methylbutyl) involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include ring formation via acid-catalyzed cyclization followed by selective functionalization at the desired positions. Advances in catalytic systems have enabled more efficient and sustainable routes to this compound, aligning with green chemistry principles.

The reactivity of the chloromethyl group provides a gateway for constructing complex molecular architectures through nucleophilic addition reactions. This property has been exploited in fragment-based drug discovery programs, where small molecules like Furan, 2-(chloromethyl)tetrahydro-2-(1-methylbutyl) serve as building blocks for larger lead compounds. Such approaches have proven successful in identifying novel therapeutics against challenging disease targets.

Beyond its synthetic utility, Furan derivatives continue to be investigated for their potential biological activities. For example, certain tetrahydrofuran-based compounds have demonstrated antimicrobial properties by interfering with essential cellular processes. The structural features of Furan, 2-(chloromethyl)tetrahydro-2-(1-methylbutyl) suggest that it may exhibit similar effects when tested against relevant pathogens.

The integration of computational methods into drug discovery has further accelerated the exploration of compounds like Furan, 2-(chloromethyl)tetrahydro-2-(1-methylbutyl). Molecular modeling techniques allow researchers to predict binding modes and affinity profiles before experimental validation. These predictions guide synthetic efforts toward optimizing key interactions with biological targets.

In conclusion, Furan derivatives, including Furan, 2-(chloromethyl)tetrahydro-2-(1-methylbutyl) (CAS No. 1996190-69-2), represent a fertile ground for innovation in chemical research and pharmaceutical development. Their unique structural features and reactivity patterns make them valuable tools for constructing novel bioactive molecules with potential therapeutic applications across multiple disease areas.